N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide

• IUPAC Name: N-[4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H19ClN4O2S/c22-16-7-4-8-17(13-16)25-9-11-26(12-10-25)20(28)18-14-29-21(23-18)24-19(27)15-5-2-1-3-6-15/h1-8,13-14H,9-12H2,(H,23,24,27)
• InChI Key: ODIVJRDDLYIPIP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=CSC(=N3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol

Description

N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide (N-CPPB) is a synthetic compound that has been widely used in scientific research. It is a small molecule that has been found to have a wide range of applications in the fields of biochemistry, pharmacology, and physiology. The compound has been used in a variety of experiments, including studies of protein-protein interactions, drug delivery, and cell signalling. N-CPPB has been found to be a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It has also been used to study the effects of inflammation, cancer, and other diseases.

Scientific Research Applications

N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide has been widely used in scientific research due to its wide range of applications. It has been used to study protein-protein interactions, drug delivery, and cell signalling. This compound has also been used to study the effects of inflammation, cancer, and other diseases. In addition, this compound has been used in studies of drug metabolism, drug-target interactions, and the development of new therapeutic agents.

Mechanism of Action

N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide is a potent inhibitor of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of prostaglandins, leukotrienes, and other pro-inflammatory compounds. By inhibiting these enzymes, this compound can reduce inflammation and pain. In addition, this compound can also inhibit the activity of other enzymes, such as tyrosine kinase and phosphatidylinositol-3 kinase.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory compounds, including prostaglandins and leukotrienes. In addition, this compound has been found to inhibit the activity of other enzymes, such as tyrosine kinase and phosphatidylinositol-3 kinase. This compound has also been found to reduce inflammation and pain, as well as to have anti-cancer and anti-viral effects.

Advantages and Limitations for Lab Experiments

N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also a potent inhibitor of several enzymes, which makes it useful for studying the effects of these enzymes on various biological processes. In addition, this compound is relatively inexpensive and can be easily synthesized in the laboratory.
However, there are also several limitations to using this compound in laboratory experiments. It is a synthetic compound, which means that its effects may not be representative of natural compounds. In addition, this compound can be toxic in high concentrations, so it must be used with caution. Finally, this compound is not approved for use in humans, so it cannot be used for clinical studies.

Future Directions

N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide has a wide range of potential applications in scientific research. Future research should focus on further exploring the effects of this compound on various biochemical and physiological processes. In addition, further studies should be conducted to explore the potential therapeutic applications of this compound, such as its use in the treatment of inflammation, cancer, and other diseases. Finally, further research should be conducted to explore the potential of this compound as a drug delivery system.

Synthesis Methods

N-{4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzamide can be synthesized using a variety of methods, including the use of a palladium catalyst. The reaction involves the reaction of 4-chlorobenzonitrile with piperazine in the presence of a palladium catalyst. The reaction yields the desired this compound product in high yields. The synthesis of this compound can also be accomplished using a Grignard reaction. In this case, 4-chlorobenzonitrile is reacted with piperazine-1-carbonyl chloride in the presence of a Grignard reagent. The reaction yields the desired this compound product in high yields.